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Compound of Interest

Compound Name: A 839977

Cat. No.: B15587014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A 839977 is a potent and selective antagonist of the P2X7 receptor, with IC50 values of 20 nM,

42 nM, and 150 nM for human, rat, and mouse receptors, respectively.[1][2][3] It effectively

blocks BzATP-evoked calcium influx and has demonstrated efficacy in animal models of

inflammatory and neuropathic pain.[2][4][5] Proper preparation of stock solutions is critical for

ensuring the accuracy and reproducibility of experimental results. This document provides a

detailed protocol for preparing a stock solution of A 839977 in Dimethyl Sulfoxide (DMSO).

Compound Data
All quantitative data for A 839977 are summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Weight 413.26 g/mol [1][2][4][5]

Formula C₁₉H₁₄Cl₂N₆O [1][2][4]

Appearance White to off-white solid [4]

Solubility in DMSO ≥ 80 mg/mL (193.58 mM) [5]

Storage (Solid Powder)
3 years at -20°C or 2 years at

4°C
[4]

Storage (DMSO Solution)
2 years at -80°C or 1 year at

-20°C
[4]

Experimental Protocol: Preparation of 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of A 839977 in DMSO.

Adjust the quantities as needed for your specific experimental requirements.

3.1. Materials

A 839977 powder (CAS No. 870061-27-1)

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettors and sterile tips

(Optional) Sonicator water bath

3.2. Calculations
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To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 413.26 g/mol =

4.1326 mg

3.3. Procedure

Equilibration: Before opening, allow the vial of A 839977 powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation.

Weighing: Carefully weigh out the calculated amount of A 839977 powder (e.g., 4.13 mg for

a 10 mM solution in 1 mL) and place it into a sterile vial.

Solvent Addition: Add the calculated volume of high-purity DMSO (e.g., 1 mL) to the vial

containing the powder. For optimal solubility, it is recommended to use newly opened DMSO,

as hygroscopic DMSO can negatively impact solubility.[4]

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely

dissolved.

Aid Dissolution (If Necessary): If precipitation or incomplete dissolution is observed,

sonication in a water bath or gentle warming can be used to aid the process.[4][5]

Storage: Once the compound is fully dissolved, the stock solution is ready. For long-term

storage, it is crucial to aliquot the solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.[4] Store the aliquots at -20°C for up to one year or at -80°C for up to two

years.[4]

Visualized Workflow
The following diagram illustrates the key steps for preparing the A 839977 stock solution.
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Caption: Workflow for A 839977 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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